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Executive Summary
CP-447697 is a small molecule identified as a lipophilic antagonist of the C5a receptor

(C5aR1), a key component of the complement system's inflammatory cascade. With a reported

half-maximal inhibitory concentration (IC50) of 31 nM, this compound presents a point of

interest in the landscape of complement-targeted therapeutics. However, a comprehensive

review of publicly accessible scientific literature reveals a notable scarcity of in-depth

experimental data and detailed protocols specifically pertaining to CP-447697. This whitepaper

aims to consolidate the available information on CP-447697, detail its proposed mechanism of

action, and provide a framework of relevant experimental methodologies for the

characterization of C5aR1 antagonists. Due to the limited specific data for CP-447697, this

guide will also offer a detailed examination of a closely related and well-documented C5aR1

antagonist to provide a comprehensive technical overview for researchers in the field.
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The complement system is a critical component of the innate immune system, playing a vital

role in host defense against pathogens and in the inflammatory process.[1] Activation of the

complement cascade, through the classical, lectin, or alternative pathways, converges on the

cleavage of the C5 component into C5a and C5b. C5a is a potent anaphylatoxin and

chemoattractant that exerts its pro-inflammatory effects primarily through its interaction with the

G protein-coupled receptor, C5aR1 (also known as CD88).

The C5a-C5aR1 signaling axis is implicated in a wide range of inflammatory and autoimmune

diseases, making it a compelling target for therapeutic intervention. Antagonism of C5aR1 can

mitigate the inflammatory response by blocking the recruitment and activation of immune cells

such as neutrophils, monocytes, and macrophages.

CP-447697: An Overview
CP-447697 has been identified in scientific literature and chemical supplier databases as a

C5a receptor antagonist.

Chemical Properties and In Vitro Potency
Property Value Reference

Chemical Name

4-[1-benzothiophene-3-

carbonyl-[2-(4-

chlorophenyl)ethyl]amino]-N-

(2,4-difluorophenyl)piperidine-

1-carboxamide

N/A

Synonyms CP 447697, CP447697 N/A

Molecular Formula C29H26ClF2N3O2S N/A

Molecular Weight 554.06 g/mol N/A

IC50 (C5a Receptor) 31 nM [1]

Table 1: Physicochemical and In Vitro Data for CP-447697.
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CP-447697 functions as an antagonist of the C5a receptor 1 (C5aR1). By binding to C5aR1, it

prevents the binding of the endogenous ligand C5a, thereby inhibiting the downstream

signaling cascade that leads to inflammation. Docking studies suggest that CP-447697, along

with other non-peptide C5aR antagonists, binds to an allosteric site within the transmembrane

helices of the receptor, rather than the orthosteric site where C5a binds. This allosteric

inhibition mechanism can offer advantages in terms of specificity and the ability to modulate

receptor function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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